1-Benzyl-2-iodomethyl-pyrrolidine

• IUPAC Name: 1-benzyl-2-(iodomethyl)pyrrolidine
• InChI: InChI=1S/C12H16IN/c13-9-12-7-4-8-14(12)10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2
• InChI Key: OYXJPVWLDOOCFX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)CC2=CC=CC=C2)CI
• Molecular Formula: C12H16IN
• Molecular Weight: 301.17 g/mol

Description

1-Benzyl-2-iodomethyl-pyrrolidine is a useful research compound. Its molecular formula is C12H16IN and its molecular weight is 301.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Atom-Transfer Cyclisation : 2-Iodo-N-(prop-2-enyl)acetamides, upon treatment with triethylborane, undergo iodine atom-transfer cyclisation to yield 4-(iodomethyl)pyrrolidin-2-ones. This method has been applied to the synthesis of γ-lactones, demonstrating its potential in organic synthesis (Ikeda et al., 1998).

• Synthesis of Azetidines and Pyrrolidines : Homoallylamines can be converted to functionalised 2-(iodomethyl)azetidine derivatives at room temperature. Increasing the reaction temperature leads to the formation of functionalised 3-iodopyrrolidine derivatives. These pyrrolidines have potential biological effects, as demonstrated in a zebrafish embryo developmental assay (Feula et al., 2013).

• Cholinesterase Inhibitors : Benzyl (2S)-2-(arylcarbamoyl)pyrrolidine-1-carboxylates show moderate inhibitory effects against acetylcholinesterase and butyrylcholinesterase. Some compounds demonstrated activity comparable to existing drugs, indicating potential applications in treating diseases like Alzheimer's (Pizova et al., 2017).

• Synthesis of Integrin Antagonists : A diastereoselective synthesis of a potential therapeutic agent for Idiopathic Pulmonary Fibrosis, involving alkylation of 2-methylnaphthyridine with (R)-N-Boc-3-(iodomethyl)-pyrrolidine, has been reported. This synthesis is critical for the development of new drugs (Anderson et al., 2016).

• Hydrogen-bonded Co-crystal Structures : The co-crystal structure of benzoic acid and zwitterionic l-proline, which includes benzoic acid and l-proline in equal proportions, has been studied. This research contributes to our understanding of molecular interactions and crystal formation (Chesna et al., 2017).

• Intramolecular Hydroamination : The intramolecular hydroamination of unactivated olefins with secondary alkylamines to form pyrrolidine derivatives has been demonstrated. This process displays excellent functional group compatibility and could be significant for synthetic organic chemistry (Bender & Widenhoefer, 2005).

• Local Anesthetic Activity : The local anesthetic activity and toxicity of di-(β-diethylaminoethyl) ester of 1-benzyl 2, 5-dicarboxy pyrrolidine have been studied, showing its high local anesthetic potency and low toxicity, indicating potential medical applications (Loomis & Spielmeyer, 1946).

• Synthesis of Functionalized Pyrrolidines : Tetrahydropyridinium bromide undergoes ring contraction with various nucleophiles to yield 2,2-disubstitued pyrrolidines. This study highlights the versatility of pyrrolidines in synthesis and their potential industrial applications (Guideri et al., 2012).